Cas no 876317-18-9 (4-(thiophen-3-yl)phenylmethanamine)

• Product Name: 4-(thiophen-3-yl)phenylmethanamine
• CAS No: 876317-18-9
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• MDL: MFCD08271959
• CID: 719651
• PubChem ID: 18525830
• Update Time: 2025-07-02

4-(thiophen-3-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-Thien-3-ylphenyl)methylamine
• (4-thiophen-3-ylphenyl)methanamine
• Benzenemethanamine,4-(3-thienyl)-
• CS-0021997
• QTXFTOUAVPVJMZ-UHFFFAOYSA-N
• A805734
• 4-(Thiophen-3-yl)benzylamine
• (4-(Thiophen-3-yl)phenyl)methanamine
• SCHEMBL112385
• 876317-18-9
• EN300-234864
• F2167-0748
• AKOS006345244
• DTXSID30594583
• 1-[4-(Thiophen-3-yl)phenyl]methanamine
• [4-(3-thiophenyl)phenyl]methanamine
• MS-22421
• [4-(thiophen-3-yl)phenyl]methanamine
• Benzenemethanamine, 4-(3-thienyl)-
• 4-(thiophen-3-yl)phenylmethanamine

• MDL： MFCD08271959
• Inchi： 1S/C11H11NS/c12-7-9-1-3-10(4-2-9)11-5-6-13-8-11/h1-6,8H,7,12H2
• InChI Key： QTXFTOUAVPVJMZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 189.06100
• Monoisotopic Mass: 189.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.152
• Melting Point: 115.5-117
• Boiling Point: 297.4°C at 760 mmHg
• Flash Point: 133.7°C
• Refractive Index: 1.62
• PSA: 54.26000
• LogP: 3.57410
• Sensitiveness: Air Sensitive

4-(thiophen-3-yl)phenylmethanamine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(thiophen-3-yl)phenylmethanamine

Introduction to 4-(thiophen-3-yl)phenylmethanamine (CAS No. 876317-18-9)

4-(thiophen-3-yl)phenylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 876317-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a thiophene ring linked to a phenyl group via a methanamine moiety, exhibits unique structural and chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-(thiophen-3-yl)phenylmethanamine consists of a thiophene ring at the 3-position substituted with a phenyl group, which is further connected to an amine functional group. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of both aromatic and heterocyclic systems in its structure suggests that it may interact with biological targets in multiple ways, making it an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Thiophene derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a thiophene ring into more complex molecular frameworks has led to the discovery of several novel compounds with enhanced efficacy and reduced side effects.

4-(thiophen-3-yl)phenylmethanamine is no exception to this trend. Its unique structural features have prompted researchers to investigate its potential as a scaffold for developing new drugs. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its ability to interact with specific binding sites could make it useful in modulating metabolic processes or signaling cascades relevant to conditions such as diabetes or neurodegenerative disorders.

The synthesis of 4-(thiophen-3-yl)phenylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired molecular framework efficiently. The development of robust synthetic routes is crucial for enabling further exploration of this compound's pharmacological potential.

One of the key advantages of 4-(thiophen-3-yl)phenylmethanamine is its versatility as a starting point for structural modifications. By introducing additional functional groups or altering the substituents on the thiophene or phenyl rings, researchers can generate libraries of derivatives with tailored properties. This approach allows for the systematic screening of compounds to identify those with optimal biological activity and pharmacokinetic profiles.

Recent advancements in computational chemistry have also facilitated the study of 4-(thiophen-3-yl)phenylmethanamine by enabling virtual screening and molecular docking simulations. These techniques help predict how the compound might interact with target proteins or enzymes, providing valuable insights into its potential mechanisms of action. Such computational studies are often used in conjunction with experimental investigations to guide the design of novel analogs with improved characteristics.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors for therapeutic applications. 4-(thiophen-3-yl)phenylmethanamine fits into this category as a compound that could potentially disrupt disease-causing pathways by binding to specific biological targets. Its dual aromatic-heterocyclic nature suggests that it may be able to modulate multiple interactions simultaneously, which could be advantageous for achieving synergistic effects in drug therapy.

In addition to its pharmaceutical relevance, 4-(thiophen-3-yl)phenylmethanamine may also find applications in materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for more complex materials. The ability to fine-tune its structure allows chemists to explore various functionalities, opening up possibilities beyond traditional medicinal applications.

The safety and regulatory aspects of working with 4-(thiophen-3-yl)phenylmethanamine are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

Further research is needed to fully elucidate the biological profile of 4-(thiophen-3-yl)phenylmethanamine. Long-term studies will help determine its efficacy, selectivity, and potential side effects when used in therapeutic contexts. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda and translating promising findings into clinical applications.

In conclusion,4-(thiophen-3-yl)phenylmethanamine (CAS No. 876317-18-9) represents an exciting opportunity for innovation in chemical biology and drug discovery. Its unique structural features and demonstrated potential make it a valuable compound for further exploration by researchers worldwide. As our understanding of molecular interactions continues to grow,4-(thiophen-3-yli phen ylmethanamine) will likely play an important role in shaping the future of medicine.